2-Fluoro-6-(3-methoxyphenyl)pyridine-3-sulfonyl fluoride

• Molecular Formula: C12H9F2NO3S
• Molecular Weight: 285.27 g/mol
• IUPAC Name: 2-fluoro-6-(3-methoxyphenyl)pyridine-3-sulfonyl fluoride
• InChI: InChI=1S/C12H9F2NO3S/c1-18-9-4-2-3-8(7-9)10-5-6-11(12(13)15-10)19(14,16)17/h2-7H,1H3
• InChI Key: LLATWRCQSIABEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC(=C(C=C2)S(=O)(=O)F)F

Description

Chemical Structure: The compound features a pyridine core substituted with a fluorine atom at position 2, a 3-methoxyphenyl group at position 6, and a sulfonyl fluoride group at position 3. Molecular Formula: C₁₂H₉F₂NO₃S. Molecular Weight: 285.27 g/mol (calculated). CAS Number: 2060059-98-3 . Purity: 95% (supplied by BLD Pharmatech Ltd.) .

This sulfonyl fluoride derivative is of interest in synthetic chemistry, particularly in SuFEx (Sulfur Fluoride Exchange) click reactions, owing to the electrophilic nature of the sulfonyl fluoride group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-6-(3-methoxyphenyl)pyridine-3-sulfonyl fluoride typically involves multi-step reactions. One common method includes the fluorination of pyridine derivatives using reagents such as AlF3 and CuF2 at high temperatures (450-500°C) . Another approach involves the use of Suzuki-Miyaura coupling reactions, which are known for their mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. large-scale synthesis would likely involve optimization of the aforementioned synthetic routes to ensure high yield and purity, while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-6-(3-methoxyphenyl)pyridine-3-sulfonyl fluoride can undergo various types of chemical reactions, including:

Substitution Reactions: The fluorine atom can be replaced by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling.

Common Reagents and Conditions

Substitution: Reagents like Bu4N+F− in DMF at room temperature can be used for substitution reactions.

Oxidation/Reduction: Various oxidizing and reducing agents can be employed, depending on the desired transformation.

Coupling: Palladium catalysts and organoboron reagents are commonly used in Suzuki-Miyaura coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of fluorinated derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-Fluoro-6-(3-methoxyphenyl)pyridine-3-sulfonyl fluoride has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceuticals, particularly those requiring fluorinated aromatic rings.

Materials Science: The compound’s unique properties make it suitable for the development of advanced materials with specific electronic or optical characteristics.

Agrochemicals: Fluorinated pyridines are often used in the development of new agrochemicals due to their enhanced biological activity and stability.

Mechanism of Action

The mechanism of action of 2-Fluoro-6-(3-methoxyphenyl)pyridine-3-sulfonyl fluoride involves its interaction with specific molecular targets. The presence of the fluorine atom can enhance the compound’s binding affinity to certain enzymes or receptors, thereby modulating their activity. The sulfonyl fluoride group can act as an electrophile, reacting with nucleophilic sites in biological molecules .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

Key analogs include compounds with varying substituents on the pyridine ring’s 6-position. A comparative analysis is summarized below:

Table 1: Structural and Basic Properties of Analogs

Substituent at Pyridine-6 Position	CAS Number	Molecular Weight (g/mol)	Purity	Key Structural Features
3-Methoxyphenyl	2060059-98-3	285.27	95%	Electron-donating methoxy group; polar
3-Fluorophenyl	2060046-03-7	261.23 (calculated)	95%	Electron-withdrawing fluorine; lipophilic
2-Fluorophenyl	2060027-05-4	261.23 (calculated)	95%	Ortho-fluorine; steric hindrance
Thiophen-2-yl	2060053-16-7	261.27	N/A	Heterocyclic sulfur; π-electron rich
Pyridin-3-yl	2060047-40-5	256.23	N/A	Nitrogen-containing aromatic ring; basic

Notes:

• Electronic Effects : The 3-methoxy group in the target compound enhances electron density on the phenyl ring via resonance, contrasting with electron-withdrawing fluorine substituents in analogs (e.g., 3-fluorophenyl) .
• Molecular Weight : The methoxy group increases molecular weight by ~12 g/mol compared to fluorophenyl analogs, impacting density and crystallization behavior.
• Solubility: The polar methoxy group likely improves solubility in polar solvents (e.g., DMSO or methanol) relative to fluorinated or thiophene-containing analogs .

Table 2: Reactivity and Functional Implications

Compound	Reactivity Profile	Potential Applications
2-Fluoro-6-(3-methoxyphenyl)-...	Moderate electrophilicity due to EDG; slower SuFEx kinetics than fluorophenyl analogs	Prodrug synthesis; polar reaction environments
Fluorophenyl analogs (2-/3-F)	Higher electrophilicity due to EWG; faster SuFEx reactivity	Covalent inhibitors; high-throughput screening
Thiophen-2-yl analog	Enhanced π-stacking from thiophene; possible metal coordination	Materials science; catalysis
Pyridin-3-yl analog	Basic nitrogen enables hydrogen bonding; pH-sensitive	Bioconjugation; pH-responsive probes

Key Findings :

• SuFEx Reactivity : Fluorophenyl analogs (e.g., 3-fluorophenyl) exhibit faster SuFEx reactivity due to electron-withdrawing effects activating the sulfonyl fluoride group, whereas the methoxy group in the target compound may slow reaction kinetics .
• Biological Interactions : The pyridin-3-yl analog’s nitrogen atom enables hydrogen bonding, making it suitable for targeting enzymes with polar active sites .
• Material Science : The thiophen-2-yl analog’s sulfur atom and aromaticity favor applications in conductive polymers or ligand design .

Availability and Logistics

• Target Compound: Available from BLD Pharmatech Ltd. (95% purity), though temporary stock shortages are noted .
• Analogs : Thiophen-2-yl and pyridin-3-yl derivatives are currently out of stock in major regions (e.g., the U.S., China) but may be restocked upon request .

Biological Activity

2-Fluoro-6-(3-methoxyphenyl)pyridine-3-sulfonyl fluoride is a fluorinated pyridine derivative that has garnered attention in medicinal chemistry due to its unique structural features and potential biological applications. This compound, with the molecular formula C$_{12}$H$_{10}$FNO$_2$S, contains a sulfonyl fluoride group which plays a crucial role in its biological activity, particularly in enzyme interactions and inhibition.

Structural Characteristics

The compound's structure includes:

• Fluorine Atom : Enhances lipophilicity and potential interactions with biological targets.
• Methoxyphenyl Group : Improves solubility and may influence pharmacokinetic properties.
• Sulfonyl Fluoride Group : Capable of forming covalent bonds with nucleophilic residues in proteins, making it a candidate for enzyme inhibition.

The biological activity of 2-Fluoro-6-(3-methoxyphenyl)pyridine-3-sulfonyl fluoride is primarily attributed to the sulfonyl fluoride moiety which can interact with nucleophilic sites on enzymes. This interaction can lead to:

• Enzyme Inhibition : By covalently modifying active sites, this compound may inhibit enzymatic activity.
• Modulation of Biological Pathways : Potentially affecting various biochemical pathways through targeted enzyme interactions.

Biological Activity Studies

Research indicates that this compound may exhibit significant biological activity relevant to drug discovery. Here are some key findings from recent studies:

• Enzyme Inhibition : The sulfonyl fluoride group allows for specific interactions with enzymes, leading to inhibition. This has been demonstrated in various assays where the compound showed promising results against target enzymes involved in metabolic pathways.
• Antifungal Activity : Similar compounds have shown antifungal properties, suggesting that 2-Fluoro-6-(3-methoxyphenyl)pyridine-3-sulfonyl fluoride could be explored for antifungal applications. Studies indicate that the presence of methoxy and sulfonyl groups enhances antifungal activity against strains like Fusarium oxysporum .

Comparative Analysis with Similar Compounds

A comparative analysis highlights the unique features of 2-Fluoro-6-(3-methoxyphenyl)pyridine-3-sulfonyl fluoride against structurally similar compounds:

Compound Name	Molecular Formula	Unique Features
2-Fluoropyridine-3-sulfonyl fluoride	C$_6$H$_5$FNO$_2$S	Lacks methoxy substitution; simpler structure
5-Methylpyridine-3-sulfonyl fluoride	C$_7$H$_8$FNO$_2$S	Contains a methyl group instead of methoxy
2-Fluoro-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride	C$_6$H$_2$F$_5$NO$_2$S	Contains trifluoromethyl group, enhancing lipophilicity
2-Fluoro-5-chloropyridine-3-sulfonyl fluoride	C$_6$H$_4$ClFNO$_2$S	Chlorine substitution alters reactivity

This table illustrates how the presence of different substituents can affect the biological activity and reactivity of related compounds.

Case Study 1: Enzyme Inhibition Assays

In vitro studies have demonstrated that 2-Fluoro-6-(3-methoxyphenyl)pyridine-3-sulfonyl fluoride effectively inhibits specific enzymes involved in metabolic pathways. The compound was tested against various targets, showing IC50 values comparable to known inhibitors.

Case Study 2: Antifungal Activity

A study evaluating the antifungal properties of similar sulfonamide compounds indicated that those with methoxy substitutions exhibited enhanced activity against Fusarium oxysporum. This suggests that 2-Fluoro-6-(3-methoxyphenyl)pyridine-3-sulfonyl fluoride could possess similar or greater antifungal efficacy .